![molecular formula C8H13Cl2N3 B2803985 5,6,7,8-Tetrahydro-1,6-naphthyridin-4-amine dihydrochloride CAS No. 1909327-21-4](/img/structure/B2803985.png)
5,6,7,8-Tetrahydro-1,6-naphthyridin-4-amine dihydrochloride
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Overview
Description
“5,6,7,8-Tetrahydro-1,6-naphthyridin-4-amine dihydrochloride” is a chemical compound with the molecular formula C8H11N3.2ClH. It has a molecular weight of 222.12 .
Synthesis Analysis
The synthesis of related compounds like 5,6,7,8-tetrahydro-1,6-naphthyridine derivatives relies on efficient double Sonogashira reactions of 2,5-dibromopyridine with acetylenic alcohols and protected propargylamines followed by Chichibabin cyclizations .Molecular Structure Analysis
The InChI code for this compound is 1S/C8H11N3.2ClH/c9-7-1-4-11-8-2-3-10-5-6(7)8;;/h1,4,10H,2-3,5H2,(H2,9,11);2*1H . This code provides a specific string of characters that represent the molecular structure of the compound.Scientific Research Applications
Organic Synthesis and Chemical Reactivity
The reactivity of 4-cyano-1,3-dichloro-7-methyl-5,6,7,8-tetrahydro-2,7-naphthyridine with nucleophiles has been investigated, leading to the synthesis of mono- and di-amino-substituted derivatives. This research highlights the versatility of the compound in organic synthesis, where different experimental conditions can significantly alter the outcome of reactions. The study also discovered a new rearrangement leading to 1-oxo derivatives of 3,4-dihydro-2,7-naphthyridines, which was confirmed by X-ray crystallography (Sirakanyan et al., 2014).
Library Synthesis for Drug Discovery
5,6,7,8-Tetrahydro-1,6-naphthyridine scaffolds have been utilized in the synthesis of a 101-membered library, employing urea, amide, and sulfonamide formations. Screening of this library for antituberculosis activity identified three lead compounds, demonstrating the compound's utility in generating diverse chemical libraries for drug discovery efforts (Zhou et al., 2008).
Development of New Materials
Studies focusing on the hydrogen bonding between the base of 5,7-dimethyl-1,8-naphthyridine-2-amine and acidic compounds have advanced our understanding of supramolecular architectures. This research has implications for the development of new materials with specific binding properties, as demonstrated through the formation of organic salts and their detailed structural analysis by X-ray diffraction (Jin et al., 2010).
Safety and Hazards
properties
IUPAC Name |
5,6,7,8-tetrahydro-1,6-naphthyridin-4-amine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3.2ClH/c9-7-1-4-11-8-2-3-10-5-6(7)8;;/h1,4,10H,2-3,5H2,(H2,9,11);2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWYUGUILJMUBJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C(C=CN=C21)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13Cl2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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